methyl 3-(3-methoxyphenyl)propanoate
Overview
Description
Methyl 3-(3-methoxyphenyl)propanoate, also known as m-methoxybenzyl acetate, is a naturally occurring compound found in a variety of plants, fruits, and vegetables. It is a key component of the essential oil of many plants and has been used for centuries in traditional medicine. In recent years, it has been studied for its potential medicinal properties, including anti-inflammatory and anti-cancer effects. It has also been explored for its potential use in laboratory experiments.
Scientific Research Applications
Methyl 3-(3-methoxyphenyl)propanoate has been studied for its potential medicinal properties, including anti-inflammatory and anti-cancer effects. It has also been explored for its potential use in laboratory experiments. In particular, it has been used as a model compound for studying the effects of various classes of drugs on the body. It has also been used to study the mechanism of action of certain drugs and to investigate the effects of various environmental contaminants on human health.
Mechanism of Action
Methyl 3-(3-methoxyphenyl)propanoate is thought to act through a variety of mechanisms. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins. It has also been found to inhibit the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes. Additionally, it has been found to inhibit the activity of certain cytokines, which are involved in the regulation of inflammation.
Biochemical and Physiological Effects
Methyl 3-(3-methoxyphenyl)propanoate has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has been found to inhibit the activity of certain enzymes involved in the production of prostaglandins and leukotrienes. Additionally, it has been found to inhibit the activity of certain cytokines, which are involved in the regulation of inflammation. It has also been found to possess antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
Methyl 3-(3-methoxyphenyl)propanoate has several advantages when used in laboratory experiments. It is a relatively inexpensive compound, making it a cost-effective option for research. Additionally, it is a non-toxic compound, making it a safe option for laboratory experiments. However, it is important to note that it is a relatively unstable compound, which can limit its use in certain experiments.
Future Directions
Methyl 3-(3-methoxyphenyl)propanoate has potential applications in the medical and pharmaceutical fields. Further research is needed to explore the effects of this compound on various diseases, such as cancer, cardiovascular disease, and Alzheimer’s disease. Additionally, further research is needed to explore the potential use of this compound in laboratory experiments. Additionally, further research is needed to explore the potential use of this compound as an ingredient in food, cosmetics, and other consumer products. Finally, further research is needed to explore the potential use of this compound as a natural pesticide.
Synthesis Methods
Methyl 3-(3-methoxyphenyl)propanoate can be synthesized through a two-step process. The first step involves the reaction of 3-methoxyphenol with acetic anhydride to form methyl 3-(3-methoxyphenyl)propanoate. The second step involves the hydrolysis of the ester to form the desired product. The reaction can be carried out using either aqueous or organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3-methoxyphenyl)propanoate involves the reaction of 3-methoxybenzaldehyde with methyl acrylate in the presence of a base to form methyl 3-(3-methoxyphenyl)propenoate, which is then reduced to the desired product using a reducing agent such as sodium borohydride.", "Starting Materials": [ "3-methoxybenzaldehyde", "methyl acrylate", "base", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Mix 3-methoxybenzaldehyde and methyl acrylate in the presence of a base (e.g. sodium hydroxide) and heat the mixture to reflux.", "Step 2: Allow the reaction mixture to cool and then extract the product with a suitable solvent (e.g. diethyl ether).", "Step 3: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain methyl 3-(3-methoxyphenyl)propenoate.", "Step 4: Dissolve methyl 3-(3-methoxyphenyl)propenoate in a suitable solvent (e.g. ethanol) and add a reducing agent (e.g. sodium borohydride) slowly with stirring.", "Step 5: Allow the reaction mixture to stir for several hours at room temperature or under reflux.", "Step 6: Quench the reaction by adding water and then extract the product with a suitable solvent (e.g. diethyl ether).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain methyl 3-(3-methoxyphenyl)propanoate." ] } | |
CAS RN |
50704-52-4 |
Product Name |
methyl 3-(3-methoxyphenyl)propanoate |
Molecular Formula |
C11H14O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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